Cas no 113763-74-9 (Benzoic acid, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-methoxy-)

• Product Name: Benzoic acid, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-methoxy-
• CAS No: 113763-74-9
• MF: C₁₄H₁₄N₂O₆
• MW: 306.270763874054
• CID: 1201237
• PubChem ID: 3612614
• Update Time: 2025-04-20

Benzoic acid, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-methoxy-
• SCHEMBL8952122
• 2-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]-6-methoxybenzoic acid
• SR-01000385192
• HMS518D03
• SR-01000385192-1
• 113763-74-9
• CHEMBL2289300
• Peakdale1_000069
• DB-422620

• Inchi： 1S/C14H14N2O6/c1-19-8-5-4-6-9(12(8)13(17)18)22-14-15-10(20-2)7-11(16-14)21-3/h4-7H,1-3H3,(H,17,18)
• InChI Key： SOHDJKLQVRKHRC-UHFFFAOYSA-N
• SMILES： O(C1N=C(C=C(N=1)OC)OC)C1C=CC=C(C=1C(=O)O)OC

Computed Properties

• Exact Mass: 306.08522
• Monoisotopic Mass: 306.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100